Cas no 2034256-93-2 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• CAS No: 2034256-93-2
• MF: C₁₃H₁₅ClN₂O₄S
• MW: 330.787201166153
• CID: 5347675
• Update Time: 2025-08-05

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-(2,5-dioxopyrrolidin-1-yl)acetamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide

• Inchi： 1S/C13H15ClN2O4S/c1-20-8(9-2-3-10(14)21-9)6-15-11(17)7-16-12(18)4-5-13(16)19/h2-3,8H,4-7H2,1H3,(H,15,17)
• InChI Key： DGOUPNPTVZWABZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(CN2C(CCC2=O)=O)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 418
• XLogP3: 0.6
• Topological Polar Surface Area: 104

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide

Professional Introduction to Compound with CAS No. 2034256-93-2 and Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide

The compound in question, identified by the CAS number 2034256-93-2, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. Its chemical structure, characterized by a unique combination of functional groups, positions it as a promising candidate for further exploration in drug development. The product name, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(2,5-dioxopyrrolidin-1-yl)acetamide, provides a detailed insight into its molecular architecture, highlighting key substituents that contribute to its distinct properties and reactivity.

At the core of this compound's structure lies a thiophene ring, specifically a 5-chlorothiophen-2-yl moiety, which is known for its ability to interact with biological targets in various ways. Thiophenes are heterocyclic compounds that have garnered considerable attention due to their broad spectrum of biological activities. The presence of a chlorine atom at the 5-position enhances the electrophilicity of the ring, making it more susceptible to nucleophilic attack and thus facilitating further functionalization. This characteristic is particularly valuable in medicinal chemistry, where such modifications can lead to the development of novel therapeutic agents.

Additionally, the compound features an acetamide group at one end of its structure. Acetamides are widely recognized for their role as bioisosteres and have been successfully incorporated into numerous pharmacologically active molecules. The acetamide moiety can participate in hydrogen bonding interactions, which are crucial for the binding affinity and specificity of drug candidates. Furthermore, the N-substituent in this context provides a site for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific applications.

The other notable feature of this compound is the 2-(2,5-dioxopyrrolidin-1-yl) moiety. Pyrrolidinones, also known as tetrahydropyranones, are another class of heterocyclic compounds that have shown immense promise in medicinal chemistry. They are known for their ability to modulate various biological pathways and have been explored as intermediates in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and infections. The presence of a dioxopyrrolidinone ring in this compound suggests potential applications in these areas, particularly given its ability to engage in multiple binding interactions due to its polar nature.

The N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl] part of the molecule adds another layer of complexity and functionality. The methoxyethyl group introduces a hydroxylated alkyl chain that can influence solubility and metabolic stability. Methoxy groups are often incorporated into drug molecules to enhance lipophilicity while maintaining water solubility, which is critical for oral bioavailability. The ethyl chain provides a flexible linker that can be used to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex molecules like this one with greater accuracy. By leveraging machine learning algorithms and large datasets derived from high-throughput screening experiments, scientists can identify promising candidates for further experimental validation. The unique structural features of this compound make it an attractive target for such computational studies, which could reveal its potential as an inhibitor or modulator of various enzymes and receptors.

In addition to computational approaches, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the three-dimensional structure of this compound. These methods provide high-resolution data that allow chemists to understand how different parts of the molecule interact with each other and with potential biological targets. Such structural insights are essential for designing derivatives with improved properties or for rationalizing observed biological activities.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yields and purity. Each step must be meticulously controlled to avoid unwanted side products that could compromise the integrity of the final product. The synthesis also highlights the importance of green chemistry principles, where efforts are made to minimize waste and hazardous byproducts while maximizing efficiency.

Given its complex structure and diverse functional groups, this compound has garnered interest from academic researchers and pharmaceutical companies alike. It serves as a valuable scaffold for exploring new chemical entities (NCEs) with potential therapeutic applications. Researchers are particularly interested in its ability to interact with biological targets through multiple mechanisms simultaneously—a property that could lead to synergistic effects when used in combination therapies.

The potential applications of this compound span several therapeutic areas. For instance, its interaction with enzymes involved in inflammation pathways could make it a candidate for treating autoimmune diseases or chronic inflammatory conditions. Additionally, its ability to cross cell membranes due to its lipophilic nature suggests potential use in treating central nervous system (CNS) disorders where blood-brain barrier penetration is often challenging.

The development of novel drug candidates is an iterative process that involves extensive testing at various stages—from initial discovery through preclinical studies to clinical trials—and regulatory approval before reaching market availability; each step demands rigorous evaluation both chemically biologically pharmacologically toxicologically; ensuring safety efficacy; hence compounds like this one will undergo comprehensive assessments before being considered viable options; these assessments include evaluating their interaction profiles metabolic stability pharmacokinetic parameters; toxicity profiles; alongside exploring their potential benefits risks associated with long-term use ensuring they meet stringent regulatory standards required worldwide.